Cas no 1934804-21-3 ((1,2-oxazol-3-yl)methanesulfonyl fluoride)

• Product Name: (1,2-oxazol-3-yl)methanesulfonyl fluoride
• CAS No: 1934804-21-3
• MF: C₄H₄FNO₃S
• MW: 165.142863273621
• MDL: MFCD28968483
• CID: 5162817
• PubChem ID: 122236036
• Update Time: 2025-05-22

(1,2-oxazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanesulfonyl fluoride
• (1,2-oxazol-3-yl)methanesulfonyl fluoride

• MDL： MFCD28968483
• Inchi： 1S/C4H4FNO3S/c5-10(7,8)3-4-1-2-9-6-4/h1-2H,3H2
• InChI Key： PZVXIWOPYZWNQL-UHFFFAOYSA-N
• SMILES： O1C=CC(CS(F)(=O)=O)=N1

Additional information on (1,2-oxazol-3-yl)methanesulfonyl fluoride

The Chemical Compound (1,2-Oxazol-3-yl)Methanesulfonyl Fluoride: A Comprehensive Overview

The compound (1,2-Oxazol-3-yl)methanesulfonyl fluoride (CAS No. 1934804-21-3) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is notable for its unique structure, which combines an oxazole ring with a methanesulfonyl fluoride group. The oxazole moiety is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, while the methanesulfonyl fluoride group introduces a sulfonamide functionality with a fluorine atom. This combination makes the compound highly reactive and versatile in chemical reactions.

Recent studies have highlighted the potential of (1,2-Oxazol-3-yl)methanesulfonyl fluoride as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The compound's ability to act as a leaving group in substitution reactions has made it invaluable in the construction of complex molecular architectures.

One of the most promising applications of this compound is in the field of medicinal chemistry. Scientists have utilized its reactivity to design and synthesize small-molecule inhibitors that target specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of (1,2-Oxazol-3-yl)methanesulfonyl fluoride can inhibit kinases, which are critical players in cell signaling and cancer progression. These findings underscore the compound's potential as a lead molecule for drug discovery.

In addition to its pharmaceutical applications, (1,2-Oxazol-3-yl)methanesulfonyl fluoride has also found use in agrochemicals. Its ability to modify plant cell membranes and influence metabolic pathways has led to its exploration as a potential herbicide or fungicide. Recent research has focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural settings.

The synthesis of (1,2-Oxazol-3-yl)methanesulfonyl fluoride involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of the methanesulfonyl fluoride group via nucleophilic substitution. Researchers have reported several methods to improve the yield and purity of this compound, including the use of novel catalysts and reaction solvents.

From an environmental perspective, understanding the degradation pathways of (1,2-Oxazol-3-yl)methanesulfonyl fluoride is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis to form less harmful byproducts. This information is essential for developing safe handling and disposal protocols.

In conclusion, (1,2-Oxazol-3-yl)methanesulfonyl fluoride (CAS No. 1934804-21-3) is a versatile and valuable compound with wide-ranging applications in medicine and agriculture. Its unique chemical properties make it an attractive candidate for further research and development. As scientists continue to explore its potential, this compound is likely to play an increasingly important role in advancing both therapeutic and agricultural technologies.